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Compound of Interest

Compound Name: NSC117079

Cat. No.: B2657332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC117079 is a small molecule inhibitor of the Pleckstrin Homology domain Leucine-rich

repeat Protein Phosphatases (PHLPP1 and PHLPP2).[1][2] These phosphatases act as key

negative regulators in various signaling pathways by dephosphorylating and inactivating pro-

survival kinases such as Akt and protein kinase C (PKC).[1] By inhibiting PHLPP, NSC117079
effectively enhances the phosphorylation of its downstream targets, thereby promoting cell

survival and proliferation.[1][3] This compound has garnered significant interest in research

areas such as cartilage regeneration for osteoarthritis, neuroprotection, and cancer therapy.

Accurate and consistent preparation of NSC117079 stock solutions is paramount for obtaining

reliable and reproducible experimental results. This document provides detailed protocols for

the preparation, storage, and handling of NSC117079 for in vitro research applications.
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Property Value

CAS Number 500363-63-3

Appearance Pale purple to purple solid

Molecular Formula

O=S(C(C(N)=C1C2=O)=CC(NC3=CC=CC(S(=

O)(N)=O)=C3)=C1C(C4=C2C=CC=C4)=O)

(O)=O

Source:

Solubility and Storage
Solvent Solubility (In Vitro)

Recommended Storage
(Stock Solution)

DMSO 50 mg/mL (105.60 mM)
-80°C for up to 2 years; -20°C

for up to 1 year

Source:

Note: The use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can

significantly impact the solubility of the product. If precipitation or phase separation occurs,

gentle heating and/or sonication can be used to aid dissolution.

Experimental Protocols
Preparation of a 10 mM NSC117079 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of NSC117079 in Dimethyl

Sulfoxide (DMSO) for in vitro experiments.

Materials:

NSC117079 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile pipette tips

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), tare a sterile microcentrifuge

tube on a calibrated analytical balance. Carefully weigh the desired amount of NSC117079
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.73 mg of

NSC117079.

Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the

NSC117079 powder. For a 10 mM stock, you would add 1 mL of DMSO for every 4.73 mg of

compound.

Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. If necessary, use a sonicator for short intervals to facilitate dissolution. The

solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense

the stock solution into smaller, single-use aliquots in sterile cryovials.

Storage: Store the aliquots of the stock solution at -80°C for long-term storage (up to 2

years) or at -20°C for shorter-term storage (up to 1 year).

Preparation of Working Solutions
This protocol describes the dilution of the DMSO stock solution into a cell culture medium for

direct application to cells.

Materials:
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10 mM NSC117079 stock solution in DMSO

Pre-warmed cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Sterile pipette tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the NSC117079 stock solution from the freezer

and allow it to thaw completely at room temperature.

Pre-warm Medium: Ensure the cell culture medium is pre-warmed to 37°C before use.

Dilution: Perform serial dilutions of the stock solution in the cell culture medium to achieve

the desired final concentrations. It is recommended to first perform serial dilutions in DMSO if

a wide range of concentrations is needed to prevent precipitation.

Example for a single working concentration: To prepare a 10 µM working solution, you can

perform a 1:1000 dilution of the 10 mM stock solution directly into the cell culture medium.

For instance, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as in the experimental conditions to account for any solvent effects on the cells.

Application: Gently mix the working solution and add it to the cells immediately after

preparation.
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Caption: NSC117079 signaling pathway.
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Stock Solution Preparation

Storage

Working Solution Preparation

1. Weigh NSC117079 Powder

2. Add Anhydrous DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot into Cryovials

5. Store at -80°C or -20°C

6. Thaw Stock Aliquot

7. Dilute in Cell Culture Medium

8. Use Immediately

Click to download full resolution via product page

Caption: Workflow for NSC117079 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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